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Compound of Interest

Compound Name: Boc-NH-PEGS8-C2-Br

Cat. No.: B8268430

Essential Safety and Handling Guide for Boc-
NH-PEG8-C2-Br

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Boc-NH-PEG8-C2-Br. Adherence to these guidelines is critical for
ensuring laboratory safety and procedural accuracy.

Hazard Identification and Safety Data Summary

Boc-NH-PEG8-C2-Br is a PEG-based PROTAC (Proteolysis Targeting Chimera) linker. While
comprehensive toxicological data is not available, the Safety Data Sheet (SDS) and the
chemical structure indicate specific hazards that must be managed. The compound is classified
as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].
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Identifier

Value

Chemical Name

tert-butyl (2-
bromoethyl(oxy)ethoxy)ethyl)carbamate

CAS Number Not available
Molecular Formula C23H46BrNO10
Molecular Weight 576.52 g/mol

GHS Classification

Acute Toxicity, Oral (Category 4), H302; Acute
Aquatic Toxicity (Category 1), H400; Chronic
Aquatic Toxicity (Category 1), H410[1]

Hazard Statements

H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.[1]

Precautionary Statements

P264, P270, P273, P301+P312, P330, P391,
P501[1]

Storage

Short term (days to weeks): 0 - 4 °C, dry and
dark. Long term (months to years): -20 °C.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for handling Boc-NH-PEG8-C2-Br to minimize

exposure risk.
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Protection Type

Required PPE

Specifications and Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield

Goggles must be worn at all
times. A face shield is required
when handling larger
gquantities or when there is a

splash hazard.

Hand Protection

Double-gloving with chemical-

resistant gloves

Wear two pairs of powder-free
nitrile or neoprene gloves. The
alkyl bromide component
necessitates robust chemical
resistance. Change gloves
immediately if contaminated,
and every 30-60 minutes

during prolonged handling.

Body Protection

Chemical-resistant laboratory

coat

Along-sleeved, impermeable
lab coat that closes in the back
is required to protect against

skin contact.

Respiratory Protection

Certified chemical fume hood

All handling of the solid
compound and its solutions
must be performed in a
certified chemical fume hood to
prevent inhalation of any

aerosols or vapors.

Experimental Protocols: Step-by-Step Guidance

Given that PEGylated compounds can be hygroscopic, proper technique is crucial to ensure

accuracy and safety.

e Preparation:

o Ensure the chemical fume hood is certified and functioning correctly.

o Gather all necessary equipment: spatulas, weigh paper or boat, and pre-labeled vials.
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o Don all required PPE as specified in the table above.

» Weighing Procedure:

o Place an analytical balance inside the chemical fume hood if possible, away from direct
airflow to ensure accuracy.

o If a balance cannot be placed inside the hood, pre-weigh a sealed container (e.g., a vial
with a cap) outside the hood.

o Inside the fume hood, carefully transfer the desired amount of Boc-NH-PEG8-C2-Br to the
pre-weighed container.

o Seal the container before removing it from the fume hood to re-weigh.

o

Repeat the addition and weighing steps until the target weight is achieved.

e Dissolving the Compound:

o Add the desired solvent to the container with the weighed Boc-NH-PEG8-C2-Br inside the
chemical fume hood.

o Cap the container and mix by vortexing or sonicating until fully dissolved.

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

e Immediate Response:

o Alert all personnel in the immediate area and evacuate if necessary.

o If the substance has contacted skin or eyes, flush immediately with copious amounts of
water for at least 15 minutes and seek medical attention.

e Spill Containment and Cleanup:

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as
vermiculite, sand, or a spill pillow.
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o Work from the outside of the spill inwards to prevent spreading.

o Once the material is fully absorbed, carefully scoop the absorbent mixture into a labeled,

sealable hazardous waste container.

e Decontamination:

o Wipe down the spill area and any contaminated equipment with a detergent solution,

followed by a rinse with 70% ethanol or isopropanol.

o Place all cleaning materials into the hazardous waste container.

Disposal Plan

Proper disposal of Boc-NH-PEG8-C2-Br and its waste is crucial due to its aquatic toxicity.

Waste Type

Disposal Procedure

Unused Solid Compound

Dispose of as hazardous chemical waste in a
clearly labeled, sealed container. Follow all local
and institutional regulations for chemical waste

disposal.

Contaminated Labware (e.g., pipette tips, vials)

Place in a designated hazardous waste
container lined with a plastic bag. The container

should be clearly labeled with the contents.

Ligquid Waste (Solutions containing the

compound)

Collect in a dedicated, labeled hazardous waste
container for halogenated organic waste. Do not
pour down the drain. The container should be

kept closed when not in use.

Contaminated PPE

Dispose of used gloves and other disposable

PPE in the designated hazardous waste stream.

Workflow for Handling Boc-NH-PEG8-C2-Br

The following diagram illustrates the standard workflow for safely handling Boc-NH-PEG8-C2-

Br in a laboratory setting.
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Workflow for Handling Boc-NH-PEG8-C2-Br
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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